3-Fluoro-2-(oxazol-2-yl)benzoic acid

• Molecular Formula: C10H6FNO3
• Molecular Weight: 207.16 g/mol
• IUPAC Name: 3-fluoro-2-(1,3-oxazol-2-yl)benzoic acid
• InChI: InChI=1S/C10H6FNO3/c11-7-3-1-2-6(10(13)14)8(7)9-12-4-5-15-9/h1-5H,(H,13,14)
• InChI Key: DSPARGRXZADGGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=NC=CO2)C(=O)O

Description

3-Fluoro-2-(oxazol-2-yl)benzoic acid is a fluorinated benzoic acid derivative featuring an oxazole heterocycle at the ortho position and a fluorine atom at the meta position relative to the carboxylic acid group. This structure combines the electron-withdrawing effects of fluorine with the hydrogen-bonding capacity of the oxazole ring, making it a compound of interest in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

3-(Benzo[d]oxazol-2-yl)benzoic Acid

• Structure : Lacks the fluorine substituent but retains the benzoic acid core and oxazole ring .
• Physical Properties :
  • Melting Point: 218–220°C (vs. unreported for the fluorinated analog) .
  • IR Peaks: 1710 cm⁻¹ (C=O), 1630 cm⁻¹ (C=N) .

2-(Benzo[d]oxazol-2-yl)benzoic Acid (BD555478)

• Commercial Availability : Purity ≥97%, indicating industrial relevance .
• Comparison : Structural isomerism (oxazole position) may influence biological activity and binding properties.

3-Fluoro-2-(methylamino)benzoic Acid

• Structure: Replaces oxazole with a methylamino group .
• Implications: The methylamino group introduces basicity, contrasting with the oxazole’s hydrogen-bonding capability.

Physicochemical Properties

Acidity

• The fluorine atom in 3-fluoro-2-(oxazol-2-yl)benzoic acid likely lowers the pKa of the carboxylic acid group compared to non-fluorinated analogs (e.g., 3-(benzo[d]oxazol-2-yl)benzoic acid) due to its electron-withdrawing nature. This enhances solubility in alkaline conditions .

Thermal Stability

• Fluorinated benzoic acid derivatives generally exhibit higher thermal stability than non-fluorinated analogs. For example, lanthanide complexes with benzoic acid derivatives show decomposition temperatures influenced by substituent electronegativity .

Spectroscopic Data

• IR Spectroscopy: Fluorine’s inductive effect may shift the C=O stretch to higher frequencies (~1710–1730 cm⁻¹) compared to non-fluorinated analogs .
• NMR : The fluorine atom deshields adjacent protons, causing downfield shifts in ¹H-NMR (e.g., δ 7.37–7.55 ppm for aromatic protons in related sulfonamide derivatives ).

Biosensor Interactions

• Substituent position (ortho vs. para) significantly impacts biosensor recognition. In a yeast-based biosensor (sBAD), para-substituted pABA showed stronger fluorescence signals than ortho/meta-substituted derivatives . This suggests 3-fluoro-2-(oxazol-2-yl)benzoic acid may exhibit lower sensitivity in similar systems.

Pharmaceutical Potential

• Compared to sulfonamide derivatives (e.g., 3-fluoro-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide), the oxazole ring may enhance target selectivity in antitubercular or anticancer applications .

Material Science

• Fluorinated benzoic acids are precursors for metal-organic frameworks (MOFs). Their complexation with lanthanides (e.g., terbium) could yield luminescent materials with tunable properties .

Data Tables

Table 1: Physical Properties of Selected Benzoic Acid Derivatives

Compound	Melting Point (°C)	IR C=O Stretch (cm⁻¹)	pKa (Carboxylic Acid)
3-Fluoro-2-(oxazol-2-yl)benzoic acid	Not reported	~1710–1730*	~2.8–3.2*
3-(Benzo[d]oxazol-2-yl)benzoic acid	218–220	1710	~3.5–4.0
2-(Benzo[d]oxazol-2-yl)benzoic acid	Not reported	Not reported	~3.7–4.2

*Estimated based on structural analogs .